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Introduction
Trauma-induced coagulopathy (TIC) is a critical contributor to mortality in severely injured

patients, with hemorrhage being the leading cause of preventable death.[1] Conventional

coagulation tests (CCTs) like prothrombin time (PT/INR) and activated partial thromboplastin

time (aPTT) have limitations in the acute trauma setting.[2][3] These plasma-based assays are

time-consuming and do not provide a comprehensive picture of the entire coagulation process,

including platelet function and fibrinolysis.[3][4]

Thromboelastography (TEG) is a point-of-care viscoelastic assay that provides a real-time,

dynamic assessment of whole blood clot formation, strength, and lysis.[3] This technology

offers a more holistic view of hemostasis, enabling rapid, goal-directed resuscitation with blood

products.[3][5] The use of TEG-guided transfusion algorithms in trauma has been associated

with improved survival, reduced blood product utilization, and better patient outcomes.[6][7]
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These application notes provide a detailed overview of the clinical applications of TEG in

trauma, including protocols for its use and interpretation.

Principle of Thromboelastography
TEG measures the viscoelastic properties of a whole blood sample as it clots.[4][8] A small pin

is suspended in a cup containing the blood sample, and the cup oscillates.[4][8] As the clot

forms, it physically links the pin and the cup, and the torque of the rotating cup is transmitted to

the pin.[4] A transducer measures the motion of the pin, which is then graphically represented

as a TEG tracing.[4] This tracing provides quantitative data on the different phases of

coagulation.

Key TEG Parameters and Their Interpretation in
Trauma
The TEG tracing provides several key parameters that reflect different aspects of the

coagulation cascade. Understanding these parameters is crucial for diagnosing specific

coagulopathies and guiding appropriate therapy.
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TEG
Parameter

Description
Normal Range
(TEG 5000)

Interpretation
of
Abnormalities
in Trauma

Therapeutic
Intervention

R time (Reaction

time)

Time to initial

fibrin formation.

[8]

3 - 8 min

Prolonged:

Deficiency of

clotting factors.

[9]

Fresh Frozen

Plasma (FFP)

K time (Kinetics

time)

Time from the

end of R to a clot

firmness of 20

mm.

1 - 3 min

Prolonged:

Fibrinogen

deficiency.[9]

Cryoprecipitate

Alpha (α) angle
Rate of clot

formation.[8]
53 - 72°

Decreased:

Fibrinogen or

platelet

deficiency/dysfun

ction.[9]

Cryoprecipitate

and/or Platelets

MA (Maximum

Amplitude)

Maximum

strength of the

clot.[8]

50 - 70 mm

Decreased:

Platelet

deficiency/dysfun

ction or

hypofibrinogene

mia.[9]

Platelets and/or

Cryoprecipitate

LY30 (Lysis at 30

minutes)

Percentage of

clot lysis 30

minutes after

MA.[8]

0 - 8%

Increased:

Hyperfibrinolysis.

[9]

Tranexamic Acid

(TXA)

Clinical Applications in Trauma Resuscitation
TEG-guided resuscitation allows for a targeted approach to correcting coagulopathy in trauma

patients, moving away from empiric, ratio-based transfusion strategies.[5][10]

Goal-Directed Hemostatic Resuscitation
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A key application of TEG in trauma is to guide a goal-directed massive transfusion protocol

(MTP).[6][7] By identifying the specific deficiencies in the coagulation process, clinicians can

administer the most appropriate blood products, avoiding unnecessary transfusions and their

associated risks.[6] Studies have shown that a TEG-guided approach to MTP improves survival

in severely injured patients compared to resuscitation guided by conventional coagulation

assays.[6][7] Furthermore, this targeted strategy often leads to a reduction in the transfusion of

plasma and platelets.[6][7]

Comparison with Conventional Coagulation Tests
In trauma patients, TEG has demonstrated superiority over CCTs in providing a rapid and

comprehensive assessment of coagulation status.[2][3] While CCTs can be abnormal in a

significant percentage of patients with normal TEG results, TEG can detect hypercoagulability

that CCTs may miss.[2] This is particularly relevant in trauma, where patients can paradoxically

present with a hypercoagulable state despite ongoing hemorrhage.[2][3]

Experimental Protocol: TEG-Guided Massive
Transfusion Protocol in Trauma
This protocol outlines the steps for utilizing TEG to guide hemostatic resuscitation in a trauma

patient requiring massive transfusion.

1. Patient Selection:

Adult trauma patients meeting criteria for Massive Transfusion Protocol activation (e.g.,

predicted need for ≥10 units of packed red blood cells in 24 hours, severe hemorrhagic

shock).

2. Sample Collection and TEG Analysis:

Upon patient arrival and MTP activation, draw a whole blood sample into a citrated tube.

Perform a rapid TEG (r-TEG) analysis immediately at the point of care. The r-TEG uses a

tissue factor activator to provide results within approximately 15 minutes.[11]

3. Initial Resuscitation:
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While awaiting TEG results, initiate resuscitation with a balanced ratio of packed red blood

cells, plasma, and platelets (e.g., 1:1:1) as per institutional guidelines.

4. Interpretation of TEG Results and Goal-Directed Therapy:

Interpret the initial TEG tracing based on the parameters outlined in the table above.

Administer blood products and hemostatic agents based on the specific TEG abnormalities

identified, as detailed in the TEG-Based Transfusion Algorithm.

5. Monitoring and Repeat Analysis:

Repeat TEG analysis every 30-60 minutes to monitor the patient's response to therapy and

guide further resuscitation.

Continue goal-directed therapy until hemostasis is achieved and the TEG parameters

normalize.

Diagrams
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Caption: TEG-Guided Resuscitation Workflow in Trauma.
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Caption: Phases of Coagulation Assessed by TEG Parameters.
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Caption: Logical Comparison of TEG and CCT in Trauma.

Conclusion
Thromboelastography is a valuable tool in the management of severely injured trauma patients.

Its ability to provide a rapid and comprehensive assessment of coagulation allows for goal-

directed hemostatic resuscitation, which has been shown to improve patient outcomes. By

understanding the principles of TEG and implementing standardized protocols, researchers,

scientists, and drug development professionals can better investigate and address the

complexities of trauma-induced coagulopathy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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